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Compound of Interest

Compound Name: COH34

Cat. No.: B15062571

Technical Support Center: COH34

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of COH34 powder.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for COH34 powder?

For long-term stability, COH34 powder should be stored at -20°C for up to 3 years or at 4°C for
up to 2 years.[1][2] Short-term storage at 0°C is also acceptable.[3] The powder should be kept
in a desiccated environment.

Q2: How should | store COH34 once it is dissolved in a solvent?

COH34 is not stable in solution, and it is highly recommended to use freshly prepared working
solutions for optimal results.[1] If temporary storage of a stock solution is necessary, it can be
stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][4][5] Aliquot the stock
solutions to avoid repeated freeze-thaw cycles.[5]

Q3: What solvents are recommended for dissolving COH34?

DMSO is a commonly used solvent for preparing COH34 stock solutions.[2][3][4][5] It is crucial
to use newly opened or anhydrous DMSO, as hygroscopic DMSO can significantly impact the
solubility of the product.[2][4][5] For in vivo experiments, stock solutions in DMSO are often

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15062571?utm_src=pdf-interest
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.invivochem.com/coh-34.html
https://www.medchemexpress.com/coh34.html
https://aobious.com/aobious/protein-inhibitors/13232-coh34.html
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.invivochem.com/coh-34.html
https://www.invivochem.com/coh-34.html
https://www.medchemexpress.com/coh34-analog-1.html
https://www.selleckchem.com/products/coh34.html
https://www.selleckchem.com/products/coh34.html
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.benchchem.com/product/b15062571?utm_src=pdf-body
https://www.medchemexpress.com/coh34.html
https://aobious.com/aobious/protein-inhibitors/13232-coh34.html
https://www.medchemexpress.com/coh34-analog-1.html
https://www.selleckchem.com/products/coh34.html
https://www.medchemexpress.com/coh34.html
https://www.medchemexpress.com/coh34-analog-1.html
https://www.selleckchem.com/products/coh34.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15062571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

further diluted in formulations containing PEG300, Tween-80, and saline, or in corn oil.[1][2][5]

[6]
Q4: Is COH34 powder stable at room temperature?

COH34 powder is stable at ambient temperatures for a few days, such as during ordinary
shipping and time spent in customs.[1] However, for long-term storage, the recommended
temperature conditions should be strictly followed.

Troubleshooting Guide
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Issue Potential Cause Recommended Solution

Ensure the powder is stored at

-20°C for no longer than 3
o Improper long-term storage of
Reduced Potency or Activity years or at 4°C for no longer
the powder. ] )
than 2 years in a desiccated

environment.[1][2]

Always prepare fresh solutions

for experiments.[1][2][6] If a
Degradation of the compound stock solution must be stored,
in solution. do not exceed 1 month at

-20°C or 6 months at -80°C.[1]

[4]1[5]

Aliquot stock solutions into

Repeated freeze-thaw cycles single-use volumes to avoid
of the stock solution. repeated freezing and thawing.
[5]
Use newly opened or
Precipitation in Solution Use of hygroscopic DMSO. anhydrous DMSO to prepare

stock solutions.[2][4][5]

When preparing formulations

o o with co-solvents, add them
Improper mixing of in vivo .
) sequentially and ensure each
formulations. ) )
component is fully mixed

before adding the next.[1]

Prepare working solutions

) ) - ) fresh on the day of the
Inconsistent Experimental Instability of the working )
) experiment and use them
Results solution. . _ _
immediately for optimal results.

[1]5]

Quantitative Storage Data
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Form Storage Condition Duration
Powder -20°C 3 years[1][2][5]
4°C 2 years[1][2]

0°C Short term([3]

Room Temperature

A few days (during shipping)[1]

In Solvent

-80°C

6 months[1][4] / 1 year[5]

-20°C

1 month[1][4][5]

Experimental Protocols

Preparation of DMSO Stock Solution:

To prepare a stock solution, dissolve the appropriate mass of COH34 powder in fresh,
anhydrous DMSO. If needed, sonication can be used to aid dissolution.[2][4]

Preparation of In Vivo Formulation (Example 1):

This protocol yields a clear solution of > 1.67 mg/mL.

Add 50 pL of Tween-80 to the solution and mix thoroughly.
Add 450 pL of saline to adjust the final volume to 1 mL.

The mixed solution should be used immediately.[1][2]

Preparation of In Vivo Formulation (Example 2):

This protocol yields a clear solution of = 1.67 mg/mL.

Prepare a stock solution of COH34 in DMSO (e.g., 16.7 mg/mL).

To prepare a 1 mL working solution, add 100 uL of the DMSO stock solution to 400 pL of
PEG300 and mix until clear.
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» Prepare a stock solution of COH34 in DMSO (e.g., 16.7 mg/mL).

e To prepare a 1 mL working solution, add 100 pL of the DMSO stock solution to 900 pL of

corn oil and mix evenly.

e The mixed solution should be used immediately. It is noted that if the continuous dosing
period exceeds half a month, this protocol should be chosen carefully.[1][2]

Visual Guides
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COH34 Powder Storage

Evaluate Storage Conditions

l

Temperature Correct?
(-20°C or 4°C)

Desiccated?

No

Within Date?

(2-3 years) No

Improper Storage:
Discard or Re-evaluate

Storage OK

COH34 Solution Preparation

Prepare Fresh Solution?
No (Using Stored Stock)
Store Stock Solution?

Use Fresh Anhydrous DMSO

Dissolve COH34 . . .
(use sonication if needed) No Aliquot into single-use tubes

A4
Store at -80°C (6m) or -20°C (1m)

Thaw Once Before Use

Use Immediately

Click to download full resolution via product page

Caption: Troubleshooting workflow for COH34 powder storage and solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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